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Compound of Interest

Compound Name: 1-Ethyl-2-methylquinolinium iodide

Cat. No.: B1585537 Get Quote

For the diligent researcher, scientist, or drug development professional, the lifecycle of a

chemical reagent extends far beyond the benchtop. Proper disposal is not merely a regulatory

hurdle; it is a critical component of laboratory safety, environmental stewardship, and scientific

integrity. This guide provides a detailed, step-by-step protocol for the safe and compliant

disposal of 1-Ethyl-2-methylquinolinium iodide (CAS No. 606-55-3), grounding procedural

guidance in the fundamental principles of chemical safety and regulatory compliance.

Hazard Profile and Risk Assessment: The "Why"
Behind the Protocol
1-Ethyl-2-methylquinolinium iodide, also known as N-Ethylquinaldinium iodide, is a

quaternary ammonium salt commonly used as a precursor in the synthesis of carbocyanine

dyes.[1] While invaluable in research, its disposal requires careful consideration due to its

inherent hazards.

A thorough risk assessment is the foundation of any disposal plan. The primary hazards

associated with this compound are:

Irritation: It is a known irritant, capable of causing significant irritation to the skin, eyes, and

respiratory tract.[2][3] The Globally Harmonized System (GHS) classifications include H315

(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause

respiratory irritation).[2]
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Toxicity: While comprehensive toxicological data is limited, the available information

indicates potential toxicity, with an intravenous LD50 in mice reported at 18 mg/kg.[2] The

toxicological properties have not been fully investigated, mandating a cautious approach.[4]

Environmental Hazard: It is assigned a Water Hazard Class 3 (WGK 3), signifying it is highly

hazardous to water. Therefore, discharge into the environment or sewer systems must be

strictly avoided to prevent long-term adverse effects on aquatic ecosystems.[3][5]

Understanding these risks is paramount. The disposal protocol is not arbitrary; it is a direct

response to these identified chemical, health, and environmental hazards.

Property Value Source

CAS Number 606-55-3 [4][6]

Molecular Formula C₁₂H₁₄IN [2][7]

Molar Mass 299.16 g/mol [6][8]

Appearance Yellow to brown powder [4][7]

GHS Hazard Codes H315, H319, H335 [2][3]

Water Hazard Class (WGK) 3 (Highly hazardous to water)

Toxicity (Mouse) LD50 (Intravenous) = 18 mg/kg [2]

Pre-Disposal: Personal Protective Equipment (PPE)
and Engineering Controls
Before handling 1-Ethyl-2-methylquinolinium iodide for disposal, ensuring personal and

environmental protection is non-negotiable. The causality is clear: preventing direct contact and

inhalation minimizes the risk of irritation and potential toxic exposure.

Engineering Controls: Always handle the solid chemical waste inside a certified chemical

fume hood. This is the primary line of defense to control the inhalation of the fine powder,

which can cause respiratory irritation.[4]
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Personal Protective Equipment (PPE): A standard PPE ensemble for handling this

compound includes:

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[4]

Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile rubber) to

prevent skin contact.[4]

Respiratory Protection: For weighing or situations where dust may be generated outside of

a fume hood, a NIOSH-approved N95 dust mask or a higher level of respiratory protection

is essential.

Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect

against skin exposure.[4]

Step-by-Step Disposal Protocol
This protocol is designed to comply with the U.S. Environmental Protection Agency (EPA)

Resource Conservation and Recovery Act (RCRA) guidelines for hazardous waste

management in a laboratory setting.[9]

Step 1: Waste Characterization
1-Ethyl-2-methylquinolinium iodide is a non-reactive, halogenated (iodide) organic solid.

Under RCRA, it must be managed as hazardous waste. It is crucial not to make an

independent "non-hazardous" determination due to its irritant properties and high water hazard

classification.[10]

Step 2: Segregation of Waste
Causality: Improper segregation is a primary cause of laboratory accidents. Mixing

incompatible chemicals can lead to violent reactions, release of toxic gases, or fire.[11]

DO NOT mix 1-Ethyl-2-methylquinolinium iodide waste with other waste streams,

especially strong acids, bases, or strong oxidizing agents.[12]
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This waste should be collected in a dedicated container for Solid, Halogenated Organic

Waste. A generic guideline from suppliers suggests using a specific container for solid

residues (often designated "Container C" in some systems).[6][8]

Step 3: Containerization and Labeling
The EPA mandates that all hazardous waste containers be properly labeled and managed from

the moment waste is first added.[13][14]

Select a Proper Container:

Use a container made of a material compatible with the chemical (e.g., a high-density

polyethylene (HDPE) or glass bottle with a screw cap).[11]

The container must be in good condition, with no leaks or cracks.

Whenever possible, using the original manufacturer's container for the waste is a good

practice, provided it's in good condition.[11][15]

Label the Container:

Affix a "HAZARDOUS WASTE" label to the container before adding any waste.

Clearly write the full chemical name: "1-Ethyl-2-methylquinolinium iodide". Avoid using

abbreviations or formulas.

List all constituents if it is a mixture.

Indicate the primary hazards using pictograms or text (e.g., "Irritant," "Environmental

Hazard").[14]

Step 4: Accumulation in a Satellite Accumulation Area
(SAA)

Transfer the Waste: Carefully transfer the solid waste into the labeled hazardous waste

container. Perform this transfer inside a chemical fume hood to prevent the generation of

dust.[4] If any material spills, clean it up immediately by sweeping it into the waste container.

[4]
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Secure the Container: Keep the container securely closed at all times, except when you are

actively adding waste.[10][11] This is a critical EPA requirement to prevent spills and fugitive

emissions.

Store in the SAA: Place the sealed container in a designated Satellite Accumulation Area

(SAA). The SAA must be at or near the point of generation and under the control of

laboratory personnel.[11][15] Store the container in secondary containment (such as a tray

or bin) to contain any potential leaks.

Step 5: Removal and Final Disposal
Monitor Fill Level: Do not overfill the container. A safe maximum is 90% capacity to allow for

expansion and prevent spills during transport.[9]

Request Pickup: Once the container is full or waste is no longer being generated, arrange for

disposal through your institution's Environmental Health & Safety (EHS) department or a

licensed hazardous waste contractor.

Final Manifest: The waste will be transported from the SAA to a Central Accumulation Area

(CAA) and then transported off-site by a licensed vendor to a permitted Treatment, Storage,

and Disposal Facility (TSDF) for final destruction, likely via incineration.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 1-Ethyl-2-methylquinolinium iodide.
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Caption: Disposal workflow for 1-Ethyl-2-methylquinolinium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 1-Ethyl-2-methylquinolinium iodide | C12H14IN | CID 69076 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. chemicalbook.com [chemicalbook.com]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. diva-portal.org [diva-portal.org]

6. 1-Ethylquinaldinium iodide CAS 606-55-3 | 821935 [merckmillipore.com]

7. 1-Ethyl-2-methylquinolinium iodide, 97% 100 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

8. 1-Ethylquinaldinium iodide CAS 606-55-3 | 821935 [merckmillipore.com]

9. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

10. pfw.edu [pfw.edu]

11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

12. spectrumchemical.com [spectrumchemical.com]

13. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

14. MedicalLab Management Magazine [medlabmag.com]

15. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of 1-
Ethyl-2-methylquinolinium Iodide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585537#1-ethyl-2-methylquinolinium-iodide-proper-
disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1585537?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/1-ethyl-2-methylquinolinium-iodide-606-55-3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-2-methylquinolinium-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-2-methylquinolinium-iodide
https://www.chemicalbook.com/msds/1-ethyl-4-methylquinolinium-iodide.pdf
https://pim-resources.coleparmer.com/sds/47354.pdf
http://www.diva-portal.org/smash/get/diva2:1311823/FULLTEXT01.pdf
https://www.merckmillipore.com/SG/en/product/1-Ethylquinaldinium-iodide,MDA_CHEM-821935
https://www.thermofisher.com/order/catalog/product/A10584.22
https://www.thermofisher.com/order/catalog/product/A10584.22
https://www.merckmillipore.com/INTL/en/product/1-Ethylquinaldinium-iodide,MDA_CHEM-821935
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.spectrumchemical.com/media/sds/M1270_AGHS.pdf
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.medlabmag.com/article/1577
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b1585537#1-ethyl-2-methylquinolinium-iodide-proper-disposal-procedures
https://www.benchchem.com/product/b1585537#1-ethyl-2-methylquinolinium-iodide-proper-disposal-procedures
https://www.benchchem.com/product/b1585537#1-ethyl-2-methylquinolinium-iodide-proper-disposal-procedures
https://www.benchchem.com/product/b1585537#1-ethyl-2-methylquinolinium-iodide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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